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Compound of Interest

Compound Name: Triticonazole

Cat. No.: B8074066

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fungicide Triticonazole, focusing on
its core physicochemical properties, mechanism of action, and relevant experimental
methodologies. The information is intended for researchers, scientists, and professionals
involved in drug development and related fields.

Core Properties of Triticonazole

Triticonazole is a broad-spectrum, systemic triazole fungicide. Its key quantitative data are
summarized in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 131983-72-7 [1]
Molecular Weight 317.81 g/mol [2]
Molecular Formula C17H20CINsO [2]
Melting Point 139-140.5 °C [2]
Water Solubility 9.3 mg/L at 20 °C [2]

Log Kow (Octanol-Water
N o 3.29 at 20 °C [2]
Partition Coefficient)

Vapor Pressure <1x10->mPaat 50 °C [2]

Mechanism of Action: Inhibition of Fungal
Ergosterol Biosynthesis

The primary antifungal activity of Triticonazole stems from its ability to disrupt the biosynthesis
of ergosterol, an essential component of the fungal cell membrane.[1] Like other azole
antifungals, Triticonazole specifically inhibits the enzyme lanosterol 14a-demethylase, a
cytochrome P450 enzyme encoded by the ERG11 or CYP51 gene.[3][4]

This enzyme is critical for the conversion of lanosterol to ergosterol. By inhibiting this step,
Triticonazole causes a depletion of ergosterol and a simultaneous accumulation of toxic 14a-
methylated sterol precursors in the fungal cell.[5] This disruption of sterol composition alters the
integrity and function of the cell membrane, leading to the inhibition of fungal growth and
eventual cell death.

The following diagram illustrates the signaling pathway of ergosterol biosynthesis and the point
of inhibition by Triticonazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. caymanchem.com [caymanchem.com]

e 2. Triticonazole | C17H20CIN30O | CID 6537961 - PubChem [pubchem.ncbi.nim.nih.gov]
» 3. researchgate.net [researchgate.net]

o 4. researchgate.net [researchgate.net]

e 5. Mechanism of azole antifungal activity as determined by liquid chromatographic/mass
spectrometric monitoring of ergosterol biosynthesis - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Triticonazole: A Technical Guide to its Properties and
Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8074066#triticonazole-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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